(1-heptyl-1H-indol-3-yl)(naphthalen-1-yl)methanone

• IUPAC Name: (1-heptylindol-3-yl)-naphthalen-1-ylmethanone
• InChI: InChI=1S/C26H27NO/c1-2-3-4-5-10-18-27-19-24(22-15-8-9-17-25(22)27)26(28)23-16-11-13-20-12-6-7-14-21(20)23/h6-9,11-17,19H,2-5,10,18H2,1H3
• InChI Key: IHKDUDCDUKFOKK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C26H27NO
• DSSTOX Substance ID: DTXSID801016343
• Molecular Weight: 369.5 g/mol
• CAS No.: 209414-09-5

Description

JWH 020: is a synthetic cannabinoid belonging to the naphthoylindole family. It is derived from WIN 55,212-1 and exhibits weaker affinities for the cannabinoid receptors CB1 and CB2 compared to other synthetic cannabinoids . The compound is primarily used for forensic and research purposes .

Scientific Research Applications

JWH 020 is utilized in various scientific research applications, including:

Chemistry: Used as a reference standard in analytical chemistry for the identification and quantification of synthetic cannabinoids.

Biology: Studied for its interactions with cannabinoid receptors and its potential effects on biological systems.

Medicine: Investigated for its potential therapeutic applications, although its weaker affinities for cannabinoid receptors limit its use.

Industry: Employed in the development of new synthetic cannabinoids and related compounds.

Mechanism of Action

Target of Action

JWH-020 primarily targets the cannabinoid receptors CB1 and CB2 . These receptors are part of the endocannabinoid system, which plays a crucial role in various physiological processes such as pain sensation, mood, and memory.

Mode of Action

JWH-020 interacts with its targets, the CB1 and CB2 receptors, by binding to them. Its affinities for these receptors (128 and 205 nm, respectively) are significantly weaker than those of win 55,212-2 (189 and 028 nM, respectively) .

Biochemical Pathways

For instance, CB1 receptors in the central nervous system can modulate cardiac and vascular functions .

Pharmacokinetics

It has been suggested that jwh-020 may undergo biotransformation in the body .

Action Environment

Environmental factors can influence the action, efficacy, and stability of JWH-020. For instance, the compound’s effects can be influenced by factors such as the user’s physiological state and the presence of other substances in the body .

Biochemical Analysis

Biochemical Properties

JWH-020 interacts with the CB1 and CB2 receptors, with affinities of 128 nM and 205 nM, respectively . These interactions are significantly weaker than those of WIN 55,212-2 . The compound’s interaction with these receptors is part of its role in biochemical reactions.

Cellular Effects

The effects of (1-heptyl-1H-indol-3-yl)(naphthalen-1-yl)methanone on cells and cellular processes have not been extensively studied. Given its interaction with CB1 and CB2 receptors, it can be inferred that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known to bind to CB1 and CB2 receptors . This binding could potentially lead to changes in gene expression, enzyme inhibition or activation, and other effects at the molecular level.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of JWH 020 involves the reaction of 1-heptyl-1H-indole-3-carboxylic acid with 1-naphthoyl chloride under basic conditions. The reaction typically occurs in the presence of a base such as triethylamine or pyridine, which facilitates the formation of the desired product .

Industrial Production Methods: Industrial production of JWH 020 follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The product is then purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: JWH 020 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of JWH 020 can be achieved using reducing agents like lithium aluminum hydride.

Substitution: The indole ring of JWH 020 can undergo substitution reactions with electrophiles such as alkyl halides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydride.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of alkylated indole derivatives.

Comparison with Similar Compounds

• JWH 018
• JWH 073
• JWH 200
• WIN 55,212-2

Comparison: JWH 020 is unique due to its weaker affinities for cannabinoid receptors compared to other synthetic cannabinoids. This characteristic makes it less potent and potentially less harmful, which is advantageous for certain research applications .